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Compound of Interest

Compound Name:
(2-Methyl-3-furanyl)-dithio-2-

propanone

CAS No.: 156386-69-5

Cat. No.: B1147940

Get Quote

Executive Summary
Sulfur-substituted furans are among the most potent character-impact odorants discovered in

food chemistry, serving as the critical backbone for savory, roasted, and meaty flavor profiles.

For flavor scientists and drug development professionals masking off-notes in oral

pharmaceuticals, understanding the extreme olfactory potency of these compounds is

essential.

This guide provides an objective, data-driven comparison of furan disulfides—specifically Bis(2-

methyl-3-furyl) disulfide—and their trisulfide counterparts. We will explore the causality behind

their sensory thresholds, structural-odor relationships (SOR), and the standardized

psychophysical methodologies required to quantify them accurately.

Mechanistic Insights: Structure-Odor Relationships
(SOR)
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The sensory perception of volatile sulfur compounds (VSCs) is governed by their volatility,

hydrophobicity, and precise geometric fit within human olfactory receptors (ORs)[1].

Furan Disulfides: Bis(2-methyl-3-furyl) disulfide exhibits an exceptionally low sensory

threshold. The disulfide bridge (-S-S-) maintains a specific dihedral angle (typically around

90°) that optimally aligns the two furan rings. This conformation creates a highly specific

electron density profile that acts as a perfect agonist for "meaty" olfactory receptors[2].

Furan Trisulfides: The insertion of a third sulfur atom to form a trisulfide bridge (-S-S-S-)

increases the molecular volume, alters the dihedral angle, and increases lipophilicity. While

still highly potent, this steric hindrance slightly decreases binding affinity at the primary

"meaty" receptor sites, shifting the sensory profile toward more sulfurous, alliaceous

(garlic/onion), and cabbage-like notes[3].
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Fig 1: Thermal formation and oxidation pathway of furan sulfur flavor compounds.
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Quantitative Sensory Data
The table below summarizes the sensory thresholds and primary descriptors of the key furan

derivatives. Note that thresholds in water are highly dependent on the matrix's pH and ionic

strength due to the hydrophobic nature of polysulfides[4].

Compound
Chemical
Structure
Feature

Odor
Threshold in
Water (µg/kg
or ppb)

Odor
Threshold in
Air (ng/L)

Primary
Sensory
Descriptors

2-Methyl-3-

furanthiol (MFT)
Monothiol (-SH) 0.004 – 0.007 0.0025 – 0.01

Roasted meat,

beef broth,

savory[5].

Bis(2-methyl-3-

furyl) disulfide

Disulfide Bridge

(-S-S-)
0.00002 0.0006 – 0.0028

Intense meaty,

roasted, savory,

extreme

potency[2].

Bis(2-methyl-3-

furyl) trisulfide

Trisulfide Bridge

(-S-S-S-)
~0.01 – 0.05 ~0.015 – 0.04

Meaty, heavy

sulfurous,

alliaceous,

cabbage-like[3].

Data Interpretation: The disulfide exhibits a threshold nearly 200 times lower than its precursor

thiol and significantly lower than the trisulfide. This makes Bis(2-methyl-3-furyl) disulfide one of

the most potent naturally occurring flavor compounds known to science[2][5].

Experimental Methodology: Sensory Threshold
Determination
To objectively validate the thresholds of these ultra-potent compounds, researchers must

employ a self-validating psychophysical system. The 3-Alternative Forced Choice (3-AFC)

method is the gold standard, as it mathematically accounts for the 33.3% probability of a

panelist guessing correctly[6].
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Step-by-Step 3-AFC Protocol
Rationale & Causality: Because furan disulfides and trisulfides are highly volatile and prone to

oxidation, sample preparation must occur in a controlled, oxygen-free matrix (e.g., degassed

HPLC-grade water) to prevent the spontaneous conversion of thiols to disulfides or the

degradation of trisulfides.

Panelist Calibration (Self-Validation Step):

Screen a panel of 15–20 trained assessors using a standard reference odorant (e.g., n-

butanol). Only panelists demonstrating a consistent threshold within the standard

normative range (per EN 13725 standards) proceed to the main study[7].

Stock Solution Preparation:

Synthesize or isolate the furan disulfide/trisulfide to >99% purity (verified via GC-MS/FID)

[8].

Prepare a primary stock solution in food-grade ethanol (due to the poor aqueous solubility

of polysulfides).

Serial Dilution:

Create a geometric dilution series (typically factor of 3) in odorless, degassed water. The

series should bracket the expected threshold (e.g., from 10−7 µg/kg to 10−3 µg/kg).

Presentation:

Present the panelist with three identical sniffing jars per dilution level: two containing blank

matrix (water + equivalent trace ethanol) and one containing the spiked sample.

Panelists must identify the odd sample. If they cannot detect a difference, they are forced

to guess.

Data Analysis (Best-Estimate Threshold):

A panelist's individual threshold is calculated as the geometric mean of the highest

concentration missed and the lowest concentration correctly identified in sequence.
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The group threshold is the geometric mean of all individual thresholds.
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Fig 2: Standardized 3-Alternative Forced Choice (3-AFC) sensory workflow.

Analytical Cross-Validation: GC-O and AEDA
To ensure that the sensory threshold is not skewed by trace impurities (a common issue where

a 0.1% impurity of a disulfide can dominate the sensory profile of a trisulfide sample), Gas

Chromatography-Olfactometry (GC-O) coupled with Aroma Extract Dilution Analysis (AEDA)

must be utilized[9].

Mechanism: The extract is serially diluted (e.g., 1:2, 1:4, 1:8) and injected into the GC-O.

Panelists sniff the effluent from the GC column.

Flavor Dilution (FD) Factor: The highest dilution at which the specific furan compound can

still be perceived at its specific retention index (RI) is its FD factor.

Significance: This ensures that the "meaty" note perceived is definitively tied to the

chromatographic peak of Bis(2-methyl-3-furyl) disulfide or trisulfide, isolating the compound's

true sensory impact from matrix artifacts[10].

Conclusion
Both furan disulfides and trisulfides are critical components in savory flavor chemistry.

However, Bis(2-methyl-3-furyl) disulfide reigns supreme in terms of potency, boasting an odor
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threshold in water of approximately 0.00002 µg/kg. The addition of a third sulfur atom to form

the trisulfide alters the molecular geometry and receptor binding affinity, resulting in a slightly

higher threshold and a shift toward heavier, alliaceous notes. For researchers, absolute

chemical purity and rigorous psychophysical methodologies (like 3-AFC) are mandatory when

quantifying these ultra-potent molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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